(R)-2-Amino-3-[(tert-butyldimethylsilyl)oxy]-1-propanol

• IUPAC Name: (2R)-2-amino-3-[tert-butyl(dimethyl)silyl]oxypropan-1-ol
• InChI: InChI=1S/C9H23NO2Si/c1-9(2,3)13(4,5)12-7-8(10)6-11/h8,11H,6-7,10H2,1-5H3/t8-/m1/s1
• InChI Key: LPLDCSWTBSTLOX-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC(CO)N
• Isomeric SMILES: CC(C)(C)[Si](C)(C)OC[C@@H](CO)N
• Molecular Formula: C9H23NO2Si
• Molecular Weight: 205.37 g/mol

Description

“®-2-Amino-3-[(tert-butyldimethylsilyl)oxy]-1-propanol” is a chemical compound that contains a tert-butyldimethylsilyl (TBDMS) group. The TBDMS group is a protecting group commonly used in organic chemistry, particularly for the protection of alcohols. The compound has a molecular weight of 174.31.

Synthesis Analysis

The synthesis of compounds with a TBDMS group often involves the use of tert-butyldimethylsilyl chloride (TBDMSCl) as a silylation agent. The reaction proceeds via N-tert-butyldimethylsilylimidazole, a very reactive silylating agent. The TBDMS group can be introduced by using the latent nucleophilicity of the hydroxyl group and an electrophilic source of TBDMS.

Molecular Structure Analysis

The molecular structure of “®-2-Amino-3-[(tert-butyldimethylsilyl)oxy]-1-propanol” includes a tert-butyldimethylsilyl (TBDMS) group attached to an alcohol. The TBDMS group is represented by the formula (CH3)3CSi(CH3)2.

Chemical Reactions Analysis

The TBDMS group is extremely versatile in that a wide variety of functional groups can be derivatized, including –COOH, –NH2, –SH, –SO2H, –OH, –C=O, and –NH–OH groups. The TBDMS group is stable to aqueous base, but may be converted back to the alcohols under acidic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of compounds with a TBDMS group can vary. For example, tert-Butyldimethylsilyl chloride, a related compound, has a boiling point of 125 °C and a melting point of 86-89 °C.

Mechanism of Action

The TBDMS group acts as a protecting group for alcohols in organic synthesis. It can act both as an aldol donor and an aldol acceptor in the stereocontrolled production of erythrose.

Safety and Hazards

Compounds with a TBDMS group can be hazardous. They can cause serious skin burns and eye damage, and may cause respiratory irritation. It’s important to handle these compounds with care, using personal protective equipment and ensuring adequate ventilation.